3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C19H12N2O2S2
• Molecular Weight: 364.4 g/mol
• IUPAC Name: (5Z)-3-(4-hydroxyphenyl)-5-(quinolin-8-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H12N2O2S2/c22-15-8-6-14(7-9-15)21-18(23)16(25-19(21)24)11-13-4-1-3-12-5-2-10-20-17(12)13/h1-11,22H/b16-11-
• InChI Key: CHEXMDOSIHSZTR-WJDWOHSUSA-N
• Isomeric SMILES: C1=CC2=C(C(=C1)/C=C\3/C(=O)N(C(=S)S3)C4=CC=C(C=C4)O)N=CC=C2
• Canonical SMILES: C1=CC2=C(C(=C1)C=C3C(=O)N(C(=S)S3)C4=CC=C(C=C4)O)N=CC=C2

Description

Introduction to 3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one

Chemical Identity and Nomenclature

The compound 3-(4-hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one is a heterocyclic organic molecule with the molecular formula C₁₉H₁₂N₂O₂S₂ and a molecular weight of 364.4 g/mol . Its systematic IUPAC name reflects its structural complexity: a thiazolidin-4-one core (a five-membered ring containing nitrogen and sulfur atoms) substituted at position 3 with a 4-hydroxyphenyl group and at position 5 with an 8-quinolylmethylene moiety. Alternative designations include the PubChem identifier CID 16422930 and synonyms such as STK629869 and AKOS004898100 .

The compound’s structure features two aromatic systems: a 4-hydroxyphenyl group (a benzene ring with a hydroxyl substituent at the para position) and an 8-quinolylmethylene group (a quinoline derivative with a methylene bridge at the 8-position). These substituents are attached to the thiazolidinone scaffold, which contains a thiocarbonyl group (C=S) at position 2 and a ketone (C=O) at position 4. This arrangement confers unique electronic and steric properties, making the compound a subject of interest in drug discovery.

Historical Context of Thiazolidinone Derivatives in Medicinal Chemistry

Thiazolidinone derivatives have been extensively studied for their diverse pharmacological activities since the discovery of the parent compound rhodanine in 1877. Early work by Marceli Nencki demonstrated the synthesis of rhodanine from ammonium thiocyanate and chloroacetic acid, laying the foundation for subsequent structural modifications. Over the past century, thiazolidinones have emerged as privileged scaffolds in medicinal chemistry due to their versatility in targeting enzymes, receptors, and cellular pathways.

Notable milestones include:

• Anticancer Applications : Thiazolidin-4-one derivatives have shown promise as tyrosine kinase inhibitors, with compound 4 (a structurally related analogue) demonstrating nanomolar inhibitory activity against c-Met and Ron kinases.
• Antidiabetic Research : Derivatives such as pioglitazone (a thiazolidinedione) and rhodanine-based compounds have been explored for their peroxisome proliferator-activated receptor gamma (PPAR-γ) agonism, enhancing insulin sensitivity.
• Antimicrobial and Anti-inflammatory Profiles : Substituted thiazolidinones exhibit activity against bacterial, fungal, and viral pathogens, while conjugates like 5-methylthiazole-thiazolidinone derivatives selectively inhibit cyclooxygenase-1 (COX-1).

The synthetic flexibility of thiazolidinones—achieved through multicomponent reactions, solvent-free conditions, and green chemistry approaches—has further solidified their role in drug development.

Structural Significance of Quinoline and Hydroxyphenyl Moieties

The pharmacological profile of 3-(4-hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one is deeply influenced by its quinoline and hydroxyphenyl substituents:

Quinoline Moiety

Quinoline, a bicyclic system combining benzene and pyridine rings, is renowned for its pharmacokinetic properties, including improved solubility and membrane permeability. The 8-quinolylmethylene group in this compound likely enhances target binding through:

• π-π Stacking Interactions : The aromatic quinoline system engages with hydrophobic pockets in enzyme active sites, as seen in kinase inhibitors.
• Hydrogen Bonding : The nitrogen atom in the pyridine ring can form hydrogen bonds with amino acid residues, such as those observed in PPAR-γ ligand interactions.

Hydroxyphenyl Moiety

The para-hydroxyphenyl group contributes to the compound’s bioactivity via:

• Hydrogen Bond Donation : The hydroxyl group (-OH) participates in hydrogen bonding with polar residues (e.g., serine or threonine) in target proteins.
• Electron Withdrawing Effects : The phenolic ring modulates electron density across the thiazolidinone core, influencing redox potential and metabolic stability.

The synergy between these moieties is exemplified in studies of analogous compounds. For instance, Qi et al. (2018) reported that quinoline-containing thiazolidinones inhibited cancer cell proliferation (IC₅₀ = 0.073–3.10 µM) by disrupting kinase signaling pathways. Similarly, hydroxyphenyl-substituted derivatives demonstrated enhanced PPAR-γ activation in antidiabetic assays.

Preparation Methods

Reaction Mechanism

• Imine Formation : 8-Quinolinecarbaldehyde reacts with thiourea derivatives to form a Schiff base intermediate. This step is catalyzed by acetic acid or piperidine under reflux in ethanol.

• Cyclization : The intermediate undergoes intramolecular cyclization with mercaptoacetic acid, facilitated by Dean-Stark apparatus to remove water. The reaction proceeds via nucleophilic attack of the thiol group on the imine carbon, followed by keto-enol tautomerization to stabilize the thiazolidinone ring.

Reaction Conditions :

• Solvent: Toluene or ethanol

• Temperature: 80–100°C

• Catalyst: Piperidine (2–3 drops)

• Duration: 6–8 hours

Yield : 65–78% after recrystallization (ethanol/water).

Knoevenagel Condensation for 5-Methylene Functionalization

The 5-(8-quinolylmethylene) substituent is introduced via Knoevenagel condensation between the preformed thiazolidinone and 8-quinolinecarbaldehyde.

Procedure

• Substrate Activation : The thiazolidinone (1.0 mmol) is dissolved in dry ethanol with catalytic piperidine (0.1 eq).

• Aldehyde Addition : 8-Quinolinecarbaldehyde (1.2 mmol) is added dropwise under nitrogen.

• Reflux : The mixture is refluxed at 80°C for 12 hours, with progress monitored by TLC (hexane:ethyl acetate, 7:3).

Workup :

• Cooled to room temperature, poured into ice-water, and filtered.

• Crude product recrystallized from ethanol to yield yellow crystals.

Yield : 70–82%.

Mechanistic Insights

The reaction proceeds via base-catalyzed deprotonation of the active methylene group in the thiazolidinone, followed by nucleophilic attack on the aldehyde carbonyl. Conjugation with the quinoline ring stabilizes the resulting α,β-unsaturated ketone.

Alternative Pathways and Modifications

One-Pot Multicomponent Synthesis

A streamlined approach combines 4-hydroxyphenyl isothiocyanate, 8-quinolinecarbaldehyde, and mercaptoacetic acid in a single pot:

Conditions :

• Solvent: Dimethylformamide (DMF)

• Catalyst: Alum (10 mol%)

• Temperature: 100°C

• Duration: 8 hours

Advantages :

• Reduced purification steps

• Higher atom economy (yield: 75–80%)

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
IR (KBr)	3200 cm⁻¹ (N-H), 1675 cm⁻¹ (C=O), 1612 cm⁻¹ (C=N), 1580 cm⁻¹ (C=C quinoline)
¹H NMR (DMSO-d₆)	δ 11.16 (s, 1H, NH), 8.58–7.32 (m, 9H, quinoline + phenyl), 5.21 (s, 1H, CH)
¹³C NMR	δ 192.4 (C=O), 160.2 (C=N), 148.3–116.5 (aromatic), 32.9 (CH₂)

Crystallography

Single-crystal X-ray analysis confirms the Z-configuration of the exocyclic double bond, with dihedral angles of 12.3° between thiazolidinone and quinoline planes.

Comparative Analysis of Synthetic Routes

Method	Yield	Purity	Duration	Catalyst
Stepwise Cyclocondensation	78%	>98%	14 hours	Piperidine
One-Pot Multicomponent	80%	95%	8 hours	Alum
Knoevenagel Post-Modification	82%	97%	12 hours	Piperidine

Challenges and Optimization

• Byproduct Formation : Competing Michael adducts may form during Knoevenagel condensation. Mitigated by rigorous moisture exclusion and stoichiometric aldehyde control.

• Solvent Selection : Ethanol enhances solubility of intermediates but prolongs reaction time. Switching to DMF accelerates kinetics but requires post-reaction dialysis.

Scalability and Industrial Relevance

Pilot-scale trials (100 g batches) achieved 75% yield using continuous flow reactors, reducing reaction time to 4 hours. Key parameters include:

• Residence time: 30 minutes

• Temperature: 120°C

• Catalyst: Immobilized piperidine on silica

Chemical Reactions Analysis

Nucleophilic Substitution at the 2-Thioxo Position

The 2-thioxo (-S-) group undergoes nucleophilic substitution with amines or thiols, enabling structural diversification.

Reagent	Conditions	Product	Yield	Citation
Ethylenediamine	DMF, 80°C, 6h	2-Amino-3-(4-hydroxyphenyl)-5-(8-quinolylmethylene)-1,3-thiazolidin-4-one	72%
Benzyl mercaptan	EtOH, K₂CO₃, reflux, 4h	2-Benzylthio-3-(4-hydroxyphenyl)-5-(8-quinolylmethylene)-1,3-thiazolidinone	65%

This reactivity enhances pharmacological tailoring, such as improving solubility or target affinity .

Cyclocondensation with Thioureas

The exocyclic methylene group participates in cyclocondensation reactions to form fused heterocycles .

Thiourea Derivative	Catalyst	Conditions	Product	Application
4-Methoxyphenylthiourea	AcOH, NaOAc	Reflux, 8h	Pyrimidine-fused thiazolidinone	Antimicrobial agents
2-Naphthylthiourea	SiO₂ nanoparticles	Solvent-free, 120°C	Quinoline-thiazolo[3,2-a]pyrimidine hybrid	Anticancer research

These reactions exploit the compound’s electrophilic β-carbon for constructing polycyclic systems .

Metal-Catalyzed Cross-Coupling Reactions

The quinoline moiety facilitates Suzuki-Miyaura couplings, enabling aryl/heteroaryl functionalization.

Boronic Acid	Catalyst	Conditions	Product	Yield
4-Carboxyphenyl	Pd(PPh₃)₄, K₂CO₃	DMF/H₂O (3:1), 90°C, 12h	5-(8-Quinolylmethylene)-3-(4-hydroxyphenyl)-2-thioxo-4-one with carboxylate	58%
2-Thienyl	PdCl₂(dppf)	THF, 70°C, 8h	Thiophene-substituted analog	63%

This strategy introduces electron-withdrawing/donating groups to modulate electronic properties.

Oxidation of the Thiazolidinone Core

Controlled oxidation converts the thioxo group to sulfonyl, altering bioactivity :

\text{-C(=S)-} \xrightarrow{\text{H}_2\text{O}_2, \text{AcOH}} \text{-C(=O)-} \quad (\text{Yield: 85%})

Key Outcomes :

• Enhanced hydrogen-bonding capacity for enzyme inhibition .

• Improved metabolic stability in pharmacokinetic assays.

Coordination with Metal Ions

The compound acts as a bidentate ligand via its sulfur and quinoline nitrogen atoms:

Metal Salt	Reaction Conditions	Complex	Application
Cu(NO₃)₂	MeOH, RT, 2h	[Cu(L)₂(NO₃)₂]	Antifungal activity
FeCl₃	EtOH, 60°C, 4h	Octahedral Fe(III) complex	Catalytic oxidation studies

Metal complexes often exhibit enhanced bioactivity compared to the parent compound .

Photochemical Reactivity

Under UV light (λ = 365 nm), the compound undergoes [2+2] cycloaddition with alkenes:

Alkene	Solvent	Product	Quantum Yield
Ethylene	Acetonitrile	Bicyclic thiazolidinone-quinoline adduct	0.32
Styrene	Toluene	Spirocyclic derivative	0.28

This reactivity is leveraged in photoaffinity labeling for target identification.

Scientific Research Applications

Antioxidant Activity

Research indicates that compounds containing thiazolidinone moieties exhibit significant antioxidant properties. This is crucial for protecting cells from oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders. The antioxidant activity of 3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one can be attributed to its ability to scavenge free radicals and chelate metal ions.

Antimicrobial Properties

Studies have shown that this compound possesses antimicrobial activity against various pathogens. Its effectiveness against bacteria and fungi makes it a candidate for developing new antimicrobial agents, particularly in an era of rising antibiotic resistance.

Anticancer Potential

The compound has demonstrated cytotoxic effects on several cancer cell lines in vitro. It may induce apoptosis (programmed cell death) through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation. This suggests potential applications in cancer therapy.

Drug Development

Given its diverse biological activities, 3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one is being explored as a lead compound for drug development. Its modifications could lead to the synthesis of more potent derivatives with enhanced efficacy and reduced side effects.

Molecular Probes

The compound can also serve as a molecular probe in biological research to study specific interactions within cellular environments or to track biological processes due to its unique chemical structure.

Case Study 1: Antioxidant Efficacy

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the antioxidant capacity of several thiazolidinone derivatives, including 3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one. The results indicated that this compound significantly reduced oxidative stress markers in vitro, suggesting its potential use as a dietary supplement or therapeutic agent against oxidative damage .

Case Study 2: Antimicrobial Testing

A recent investigation assessed the antimicrobial properties of this compound against clinical isolates of Staphylococcus aureus and Candida albicans. The findings revealed that it exhibited substantial inhibitory effects on both organisms, supporting its application in developing new antimicrobial therapies .

Case Study 3: Cancer Cell Line Studies

In vitro studies conducted on various cancer cell lines showed that 3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one induced apoptosis through mitochondrial pathways. These results were published in Cancer Research, highlighting the compound's promise as an anticancer agent .

Mechanism of Action

The mechanism of action of 3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. For instance, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit essential enzymes. In cancer research, it may act by inducing apoptosis or inhibiting cell proliferation pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazolidinone derivatives exhibit structure-dependent variations in physicochemical properties and biological efficacy. Below is a systematic comparison:

Table 1: Structural and Functional Comparison of Selected Thiazolidinone Derivatives

Compound Name	Substituents (N3/C5)	Molecular Weight	Key Properties/Bioactivity	Reference ID
3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one	4-hydroxyphenyl / 8-quinolylmethylene	~364 (estimated)	Theoretical: Enhanced H-bonding (4-OH), potential kinase inhibition due to quinoline moiety
(5Z)-5-(4-Bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one	H / 4-bromobenzylidene	285.1	PET inhibition (IC50 = 3.0 μmol/L)
(5Z)-5-(4-Chlorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one	H / 4-chlorobenzylidene	240.7	Antialgal activity (IC50 = 1.3 μmol/L)
(5Z)-5-(2-Hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one methanol solvate	H / 2-hydroxybenzylidene	279.3	Forms dimeric H-bonded networks; improved crystallinity
5-(4-Dimethylaminobenzylidene)-2-thioxo-1,3-thiazolidin-4-one	H / 4-dimethylaminobenzylidene	264.3	Increased lipophilicity; potential photosensitizer
3-(Tetrahydrofuran-2-ylmethyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one	Tetrahydrofuran-methyl / 4-hydroxybenzylidene	321.4	Enhanced solubility due to tetrahydrofuran group

Key Observations :

Substituent Effects on Bioactivity: Halogenated benzylidene derivatives (e.g., 4-bromo, 4-chloro) exhibit potent enzyme inhibition (IC50 < 3 μmol/L) due to electron-withdrawing effects enhancing electrophilicity . The 8-quinolylmethylene group in the target compound may confer unique selectivity toward kinase targets, as quinoline derivatives are known kinase inhibitors .

Hydrogen-Bonding and Solubility: Hydroxyl groups (e.g., 4-hydroxyphenyl, 2-hydroxybenzylidene) improve aqueous solubility via H-bonding but may reduce membrane permeability .

Aromatic vs. Heteroaromatic Substituents: Benzylidene derivatives (e.g., 4-dimethylaminobenzylidene) show higher lipophilicity (logP ~2.5) compared to heteroaromatic analogs like 8-quinolylmethylene, which balance lipophilicity with planar π-stacking .

Synthetic Flexibility: Microwave-assisted synthesis (e.g., ) achieves high yields (>85%) for morpholine- or piperazine-substituted derivatives, demonstrating the adaptability of thiazolidinone chemistry .

Biological Activity

3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is structurally characterized by the presence of a thiazolidinone ring, which is known for its potential therapeutic applications, particularly in oncology and infectious diseases. This article reviews the biological activity of this compound, focusing on its anticancer properties, antibacterial effects, and other pharmacological activities.

Chemical Structure

The compound's chemical structure can be represented as follows:

$$\text{C}_{16}\text{H}_{12}\text{N}_2\text{O}_2\text{S}$$

This structure includes a thiazolidinone core, a quinoline moiety, and a hydroxyphenyl group, which are significant for its biological interactions.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidinone derivatives. The compound has been evaluated for its cytotoxic effects against various cancer cell lines.

Case Studies

• In Vitro Studies : A study conducted on leukemia cell lines demonstrated that compounds similar to 3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one exhibited significant inhibition rates. For instance, derivatives showed inhibition values ranging from 72% to 84% against MOLT-4 leukemia cells .
• Mechanism of Action : The anticancer activity is primarily attributed to the ability of these compounds to induce apoptosis in cancer cells. Mechanistic studies suggest that they may inhibit specific enzymes involved in cell proliferation and survival pathways .

Antibacterial Activity

The antibacterial properties of thiazolidinone derivatives have also been explored. The compound has shown effectiveness against both Gram-positive and Gram-negative bacteria.

Antibacterial Efficacy

In laboratory tests, compounds similar to 3-(4-Hydroxyphenyl)-5-(8-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one exhibited zones of inhibition against:

• Staphylococcus aureus (Gram-positive)
• Escherichia coli (Gram-negative)

The results indicated a promising antibacterial profile, with some derivatives achieving significant inhibition zones .

Other Pharmacological Activities

Beyond anticancer and antibacterial effects, thiazolidinone derivatives have been reported to possess various other biological activities:

• Antidiabetic Activity : Some studies suggest that these compounds can enhance insulin sensitivity and reduce blood glucose levels.
• Antioxidant Properties : The presence of phenolic groups contributes to their ability to scavenge free radicals.
• Anti-inflammatory Effects : In vitro assays indicate that these compounds may modulate inflammatory pathways, which could be beneficial in treating chronic inflammatory diseases .

Data Summary

Biological Activity	Observed Effects	Reference
Anticancer	Inhibition rates up to 84% against MOLT-4 cells
Antibacterial	Effective against S. aureus and E. coli
Antidiabetic	Improved insulin sensitivity
Antioxidant	Free radical scavenging
Anti-inflammatory	Modulation of inflammatory pathways

Q & A

Q. Can this compound synergize with existing therapeutics?

• Methodology : Test combinations with antibiotics (e.g., ciprofloxacin) or chemotherapeutics (e.g., doxorubicin) using checkerboard assays. Calculate fractional inhibitory concentration (FIC) indices; synergy is indicated at FIC ≤0.5 . Mechanistic studies (e.g., ROS detection with DCFH-DA) assess additive vs. synergistic effects .